Cas no 15271-87-1 (Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI))
15271-87-1 structure
Product Name:Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI)
CAS No:15271-87-1
MF:C21H30O2
MW:314.461706638336
CID:219886
PubChem ID:22295897
Update Time:2025-04-19
Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI)
- (20S)-20-Hydroxypregna-4,6-dien-3-one
- 20a-Hydroxy-4,6-pregnadien-3-one
- Cybisterone
- Pregna-4,6-dien-3-one,20a-hydroxy- (8CI)
- IQPNZLYVKOVQGH-RXRZZTMXSA-N
- 15271-87-1
- 20.alpha.-Hydroxypregna-4,6-dien-3-one
- Pregna-4,6-dien-3-one, 20-hydroxy-, (20S)-
- (8S,9S,10R,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
- Pregna-4,6-dien-3-one, 20.alpha.-hydroxy-
-
- Inchi: 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12-13,16-19,22H,6-11H2,1-3H3/t13-,16-,17+,18-,19-,20-,21+/m0/s1
- InChI Key: IQPNZLYVKOVQGH-RXRZZTMXSA-N
- SMILES: O[C@@H](C)[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 314.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 52.54
Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
15271-87-1 (Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI)) Related Products
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